1-Imino-1-oxothiane-4-carbonitrile
Overview
Description
1-Imino-1-oxothiane-4-carbonitrile is a chemical compound that has garnered significant attention in the field of organic chemistry due to its unique properties and potential applications. This compound is a heterocyclic derivative of thiophene and contains a nitrile group, an imine group, and a ketone group.
Scientific Research Applications
Synthesis and Material Applications
Research by Yadav et al. (2015) demonstrates a green, eco-friendly protocol for the synthesis of chromene derivatives under mild conditions, highlighting the broader interest in developing sustainable synthetic methodologies for nitrogen-containing heterocycles. Such compounds have applications in materials science, given their structural properties and reactivity (Yadav et al., 2015).
Electrochemical Applications
A study by Sun et al. (2014) explores the use of ionic liquids to modulate the electrochemical reduction of carbon dioxide, demonstrating the potential of nitrogen-containing compounds in enhancing catalytic efficiency and selectivity in environmental applications (Sun et al., 2014).
Antimicrobial and Antitumor Agents
El-Shaaer (2013) synthesized novel chromene derivatives with significant antitumor activities, suggesting the utility of nitrogen-containing heterocycles in developing new therapeutic agents (El-Shaaer, 2013).
Electrocatalytic Reduction of CO2
Liu et al. (2018) developed an imino bipyridine cobalt(II) complex for the electrocatalytic reduction of CO2 to formate, showcasing the role of nitrogen-containing ligands in catalysis and the potential environmental benefits of such research (Liu et al., 2018).
Fluorescence Modulation and pH Sensing
Yang et al. (2021) explored the ultrafast and reversible cyclization/cycloreversion reactions of 4-imino-4H-quinolizine-1-carbonitrile derivatives for pH sensing in living cells, illustrating the diverse applications of nitrogen-containing heterocycles in biochemical sensing and imaging (Yang et al., 2021).
Mechanism of Action
Target of Action
“1-Imino-1-oxothiane-4-carbonitrile” is a heterocyclic compound . Heterocyclic compounds are a class of organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are often seen in a wide variety of applications including pharmaceuticals, as they can interact with various biological targets.
Properties
IUPAC Name |
1-imino-1-oxothiane-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2OS/c7-5-6-1-3-10(8,9)4-2-6/h6,8H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJMBQXIGZRUQGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=N)(=O)CCC1C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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